N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H15N5O4S
• Molecular Weight: 349.37 g/mol
• IUPAC Name: N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H15N5O4S/c1-18-6-8(19(22)23)11(17-18)13(21)16-14-10(12(15)20)7-4-2-3-5-9(7)24-14/h6H,2-5H2,1H3,(H2,15,20)(H,16,21)
• InChI Key: SZDROFNALUNKJA-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N)[N+](=O)[O-]

Description

N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide, also known as compound X, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X is not fully understood, but it is believed to work through multiple pathways. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also inhibits the activity of the transcription factor nuclear factor-kappa B (NF-κB), which plays a role in inflammation and cancer. Additionally, it has been shown to activate the antioxidant pathway Nrf2, which helps to protect cells from oxidative stress.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It also has antioxidant properties, which help to protect cells from oxidative stress. In addition, it has been shown to have anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X in lab experiments is that it has been shown to have a relatively low toxicity profile. It has also been shown to be stable under a variety of conditions, which makes it a useful tool for studying various biological processes. However, one limitation is that it is a synthetic N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide, which means that it may not accurately reflect the properties of natural N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamides.

Future Directions

There are many future directions for research on N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X. One area of interest is in its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another area of interest is in understanding its mechanism of action in more detail, which could lead to the development of more effective drugs. Additionally, further research is needed to explore the potential advantages and limitations of using N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X in lab experiments.

Synthesis Methods

The synthesis of N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X involves a series of chemical reactions, starting with the reaction of 2-aminothiophenol with ethyl acetoacetate to form 3-(2-thienyl)-3-oxopropanenitrile. This N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide is then reacted with hydrazine hydrate to form 3-(2-thienyl)-1H-pyrazole-5-carbohydrazide. The final step involves the reaction of this N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide with 4-nitro-2-methyl-1H-pyrazole-3-carboxylic acid to form N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X.

Scientific Research Applications

Compound X has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. In one study, N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide X was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, it was found to have neuroprotective effects in a mouse model of Parkinson's disease.